Cas no 155603-73-9 (2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®3)-b-D-arabinofuranosyl)-)
155603-73-9 structure
Product Name:2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®3)-b-D-arabinofuranosyl)-
CAS No:155603-73-9
MF:C21H33N3O15
MW:567.497827291489
CID:143493
PubChem ID:196950
Update Time:2025-04-19
2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®3)-b-D-arabinofuranosyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®
- 4-amino-1-[(2R,3S,4R,5R)-5-(hydroxymethyl)-3,4-bis[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxolan-2-yl]pyrimidin-2-one
- 2(1H)-pyrimidinone, 4-amino-1-[O-beta-D-galactopyranosyl-(1->2)-O-[beta-D-galactopyranosyl-(1->3)]-beta-D-arabinofuranosyl]-
- 3'-Gal-1-4-gal-ara-C
- 3'-O-Galactopyranosyl-1-4-O-galactopyranosyl-ara-C
- 3'-O-Galactopyranosyl-1-4-O-galactopyranosylcytarabine
- 4)-O-b-D-galactopyranosyl-(1®
- 155603-73-9
- DTXSID50165931
- 2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®3)-b-D-arabinofuranosyl)-
-
- Inchi: 1S/C21H33N3O15/c22-9-1-2-24(21(34)23-9)18-17(39-20-15(33)13(31)11(29)7(4-26)37-20)16(8(5-27)35-18)38-19-14(32)12(30)10(28)6(3-25)36-19/h1-2,6-8,10-20,25-33H,3-5H2,(H2,22,23,34)/t6-,7-,8-,10+,11+,12+,13+,14-,15-,16-,17+,18-,19+,20+/m1/s1
- InChI Key: ORAXAMWDQSXBKN-DVBHINJSSA-N
- SMILES: O1[C@H]([C@H]([C@@H]([C@H]1CO)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)N1C(N=C(C=C1)N)=O
Computed Properties
- Exact Mass: 567.191
- Monoisotopic Mass: 567.191
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 39
- Rotatable Bond Count: 8
- Complexity: 925
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _5.9
- Topological Polar Surface Area: 287Ų
Experimental Properties
- Density: 2.07
- Boiling Point: 910.1°Cat760mmHg
- Flash Point: 504.2°C
- Refractive Index: 1.768
2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®3)-b-D-arabinofuranosyl)- Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
155603-73-9 (2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®3)-b-D-arabinofuranosyl)-) Related Products
- 2140-72-9(2'-O-Methylcytidine)
- 147-94-4(Cytarabine)
- 362-42-5(2',3'-Isopropylidenecytidine)
- 478511-19-2(Cytidine-2'-13C)
- 20594-00-7(3'-O-Methylcytidine)
- 26524-60-7(L-Cytidine)
- 65-46-3(Cytidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk